Cas no 2228502-39-2 (Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate)

• Product Name: Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate
• CAS No: 2228502-39-2
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5792701
• PubChem ID: 165682373
• Update Time: 2025-06-08

Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• SY339021
• 2228502-39-2
• EN300-1798413
• methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate
• Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate

• Inchi： 1S/C11H13FO3/c1-7-8(4-3-5-9(7)12)6-10(13)11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： YGXJGUGVNBBSCT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate

Recent Advances in the Study of Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate (CAS: 2228502-39-2)

Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate (CAS: 2228502-39-2) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its synthesis, pharmacological properties, and mechanistic pathways, providing valuable insights into its role as a bioactive molecule.

The compound's structural features, including the presence of a fluorine atom and a hydroxyl group, make it a promising candidate for modulating biological targets. Researchers have investigated its interactions with various enzymes and receptors, particularly in the context of inflammation and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications.

In addition to its pharmacological potential, Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate has been studied for its synthetic versatility. A recent paper in Organic Letters highlighted an efficient asymmetric synthesis route for this compound, utilizing chiral catalysts to achieve high enantiomeric purity. This advancement is critical for ensuring the reproducibility and scalability of its production for further preclinical studies.

Further investigations into the compound's pharmacokinetics and toxicity profile have also been conducted. Preliminary in vivo studies in rodent models, as reported in a 2024 ACS Pharmacology & Translational Science article, indicated favorable bioavailability and minimal off-target effects at therapeutic doses. These findings underscore its potential as a lead compound for future drug development efforts.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety for human applications. Ongoing research aims to elucidate its structure-activity relationships (SAR) and explore derivatives with enhanced properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 3-(3-fluoro-2-methylphenyl)-2-hydroxypropanoate (CAS: 2228502-39-2) represents a compelling area of study in chemical biology. Its unique structural and functional attributes, combined with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further exploration in drug discovery and therapeutic development.